Cas no 111853-52-2 (3,5-bis(methoxymethyl)-1H-1,2,4-triazole)

3,5-bis(methoxymethyl)-1H-1,2,4-triazole structure
111853-52-2 structure
Product Name:3,5-bis(methoxymethyl)-1H-1,2,4-triazole
CAS No:111853-52-2
MF:C6H11N3O2
MW:157.170440912247
CID:2607410
PubChem ID:13927750
Update Time:2025-04-21

3,5-bis(methoxymethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis(methoxymethyl)-1H-1,2,4-triazole
    • DTXSID30552663
    • 111853-52-2
    • DTXCID60503446
    • Inchi: 1S/C6H11N3O2/c1-10-3-5-7-6(4-11-2)9-8-5/h3-4H2,1-2H3,(H,7,8,9)
    • InChI Key: OOTPXBDRZSYPEM-UHFFFAOYSA-N
    • SMILES: O(C)CC1=NC(COC)=NN1

Computed Properties

  • Exact Mass: 157.085126602Da
  • Monoisotopic Mass: 157.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 60Ų
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